Cas no 25222-34-8 (2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI))

2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI) structure
25222-34-8 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI)
CAS No:25222-34-8
MF:C44H66O4
MW:658.992454051971
CID:263528
PubChem ID:5289540
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl
    • 2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI)
    • UNII-RRK47DEG6Q
    • Ubiquinone 7
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
    • NSC-147790
    • NSC147790
    • (all-E)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-5,6-dimethoxy-3-methyl-2,5-cyclohexadiene-1,4-dione
    • CHEBI:46448
    • COQ7
    • COENZYME Q7
    • 4-08-00-03295 (Beilstein Handbook Reference)
    • Ubiquinone 35
    • 2,3-dimethoxy-5-methyl-6-heptaprenyl-1,4-benzoquinone
    • 25222-34-8
    • 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
    • ubiquinone(7)
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
    • 2-(3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-5,6-dimethoxy-3-methyl-1,4-benzoquinone
    • trans-Coenzyme Q7
    • UBIQUINONE-7 [JAN]
    • Q27120651
    • 2,5-Cyclohexadiene-1,4-dione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
    • DTXSID501318261
    • 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-5,6-dimethoxy-3-methyl-2,5-cyclohexadiene-1,4-dione
    • UBIDECARENONE IMPURITY B [EP IMPURITY]
    • 2,5-Cyclohexadiene-1,4-dione, 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-5,6-dimethoxy-3-methyl-
    • coenzyme-Q7
    • UQ7
    • 303-95-7
    • UBIQUINONE-7
    • RRK47DEG6Q
    • BRN 2406878
    • Ubiquinone Q7
    • Inchi: 1S/C44H66O4/c1-32(2)18-12-19-33(3)20-13-21-34(4)22-14-23-35(5)24-15-25-36(6)26-16-27-37(7)28-17-29-38(8)30-31-40-39(9)41(45)43(47-10)44(48-11)42(40)46/h18,20,22,24,26,28,30H,12-17,19,21,23,25,27,29,31H2,1-11H3/b33-20+,34-22+,35-24+,36-26+,37-28+,38-30+
    • InChI Key: DBESHHFMIFSNRV-RJYQSXAYSA-N
    • SMILES: O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)OC

Computed Properties

  • Exact Mass: 658.496
  • Monoisotopic Mass: 658.496
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 22
  • Complexity: 1360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.8
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 0.98g/cm3
  • Boiling Point: 736.9ºC at 760mmHg
  • Flash Point: 290.9ºC
  • Refractive Index: 1.522
  • PSA: 52.60000
  • LogP: 12.67440
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